Cas no 1806899-29-5 (3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride
• CAS No: 1806899-29-5
• MF: C₆H₂ClF₂I₂NO₂S
• MW: 479.409330844879
• CID: 4851823
• Update Time: 2025-06-25

3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2I2NO2S/c7-15(13,14)6-3(10)1-2(4(8)9)5(11)12-6/h1,4H
• InChI Key： JHQJHAZRXVTOKJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1S(=O)(=O)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride (CAS No. 1806899-29-5) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride, identified by the chemical formula CAS No. 1806899-29-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class, a structural motif widely recognized for its versatility in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of multiple functional groups, including difluoromethyl, iodine substituents, and a sulfonyl chloride moiety, endows this molecule with unique reactivity and potential applications in drug discovery and synthetic chemistry.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In contrast, the iodine substituents at the 2- and 5-positions serve as valuable handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. The terminal sulfonyl chloride group provides a highly reactive electrophile, facilitating the formation of sulfonamide bonds—a key linkage in numerous bioactive compounds.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride as a versatile intermediate in the synthesis of biologically relevant molecules. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer metabolism. The difluoromethyl group has been shown to improve the bioavailability of small-molecule inhibitors by increasing lipophilicity while maintaining solubility, a critical balance for effective drug delivery.

In addition to its role in oncology research, this compound has been explored in the development of antimicrobial agents. The combination of iodine substituents and the sulfonyl chloride functionality allows for rapid diversification of molecular libraries through automated synthesis platforms. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel therapeutic candidates against resistant bacterial strains. The structural features of 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride make it an attractive building block for designing molecules that disrupt essential bacterial pathways.

The growing interest in fluorinated compounds stems from their ability to modulate drug-receptor interactions at a molecular level. The electron-withdrawing nature of the difluoromethyl group can influence the electronic properties of adjacent functional groups, thereby fine-tuning binding affinities and selectivity profiles. This has been particularly observed in kinase inhibitors, where fluorine atoms are strategically positioned to enhance interactions with key residues in the active site. The presence of multiple halogen atoms further enhances reactivity, enabling multi-step derivatization strategies that would be otherwise challenging.

From a synthetic chemistry perspective, the reactivity of the sulfonyl chloride group allows for rapid introduction of sulfonamide linkages, which are prevalent in bioactive scaffolds. This has been exploited in fragment-based drug design approaches, where small pharmacophores are linked together through sulfonamide bonds to generate lead compounds with improved pharmacological properties. The ability to efficiently functionalize the pyridine core with diverse substituents makes 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride a valuable asset in medicinal chemistry pipelines.

Recent publications have demonstrated its application in developing protease inhibitors targeting viral proteases. By incorporating structural analogs derived from this compound, researchers have achieved significant improvements in inhibitory potency and resistance profiles. The modular nature of its structure allows for systematic modifications that can be tailored to specific biological targets without compromising overall efficacy.

The role of computational chemistry in optimizing derivatives of 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride cannot be overstated. Molecular modeling studies have revealed insights into how different substituents influence binding modes and pharmacokinetic properties. These insights are translated into rational drug design strategies that accelerate the discovery process by minimizing experimental trial-and-error.

In conclusion, 3-(Difluoromethyl)-2,5-diiodopyridine-6-sulfonyl chloride (CAS No. 1806899-29-5) represents a promising scaffold for developing next-generation therapeutics across multiple therapeutic areas. Its unique combination of functional groups—namely the difluoromethyl, iodine substituents, and the reactive sulfonyl chloride—makes it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance in advancing chemical biology and pharmaceutical innovation is bound to grow.